Cas no 817638-51-0 (Propanedinitrile, 2,2',2''-(nitrilotri-4,1-phenylene)tris[2-phenyl-)

• Product name: Propanedinitrile, 2,2',2''-(nitrilotri-4,1-phenylene)tris[2-phenyl-
• CAS No: 817638-51-0
• MF: C₄₅H₂₇N₇
• MW: 665.742788553238
• CID: 703079
• PubChem ID: 71420817

Propanedinitrile, 2,2',2''-(nitrilotri-4,1-phenylene)tris[2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-[4-[4-[dicyano(phenyl)methyl]-N-[4-[dicyano(phenyl)methyl]phenyl]anilino]phenyl]-2-phenylpropanedinitrile
• 2,2',2''-[Nitrilotri(4,1-phenylene)]tris(phenylpropanedinitrile)
• SCHEMBL12964802
• DTXSID60839999
• 817638-51-0
• Propanedinitrile, 2,2',2''-(nitrilotri-4,1-phenylene)tris[2-phenyl-

• Inchi： InChI=1S/C45H27N7/c46-28-43(29-47,34-10-4-1-5-11-34)37-16-22-40(23-17-37)52(41-24-18-38(19-25-41)44(30-48,31-49)35-12-6-2-7-13-35)42-26-20-39(21-27-42)45(32-50,33-51)36-14-8-3-9-15-36/h1-27H
• InChI Key： SPQZOMITHQERHK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C#N)(C#N)C2=CC=C(C=C2)N(C3=CC=C(C=C3)C(C#N)(C#N)C4=CC=CC=C4)C5=CC=C(C=C5)C(C#N)(C#N)C6=CC=CC=C6

Computed Properties

• Exact Mass: 665.23279389g/mol
• Monoisotopic Mass: 665.23279389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 52
• Rotatable Bond Count: 9
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų
• XLogP3: 8.5